Cas no 150760-26-2 (3-(4-Methyl-3-nitrobenzoyl)pyridine)
3-(4-Methyl-3-nitrobenzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Methyl-3-nitrobenzoyl)pyridine
-
- Inchi: 1S/C13H10N2O3/c1-9-4-5-10(7-12(9)15(17)18)13(16)11-3-2-6-14-8-11/h2-8H,1H3
- InChI Key: ZFHIXPGDOKIEBH-UHFFFAOYSA-N
- SMILES: O=C(C1C=NC=CC=1)C1C=CC(C)=C(C=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 327
- XLogP3: 2.4
- Topological Polar Surface Area: 75.8
3-(4-Methyl-3-nitrobenzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010004342-250mg |
3-(4-Methyl-3-nitrobenzoyl)pyridine |
150760-26-2 | 97% | 250mg |
504.00 USD | 2021-07-06 | |
| Alichem | A010004342-500mg |
3-(4-Methyl-3-nitrobenzoyl)pyridine |
150760-26-2 | 97% | 500mg |
831.30 USD | 2021-07-06 | |
| Alichem | A010004342-1g |
3-(4-Methyl-3-nitrobenzoyl)pyridine |
150760-26-2 | 97% | 1g |
1,579.40 USD | 2021-07-06 |
3-(4-Methyl-3-nitrobenzoyl)pyridine Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
Additional information on 3-(4-Methyl-3-nitrobenzoyl)pyridine
Introduction to 3-(4-Methyl-3-nitrobenzoyl)pyridine (CAS No. 150760-26-2) and Its Emerging Applications in Chemical Biology
3-(4-Methyl-3-nitrobenzoyl)pyridine, identified by its Chemical Abstracts Service (CAS) number 150760-26-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a pyridine core coupled with a nitro-substituted benzoyl group, exhibits remarkable potential in various biochemical and pharmaceutical applications. The synergistic interaction between the pyridine moiety and the electron-withdrawing nitro group makes it an intriguing candidate for drug discovery, particularly in modulating enzyme activity and cellular signaling pathways.
The structure of 3-(4-Methyl-3-nitrobenzoyl)pyridine encompasses a benzoyl group attached to a pyridine ring, with the benzoyl component further substituted at the 4-position with a methyl group and at the 3-position with a nitro group. This specific arrangement imparts distinct electronic and steric characteristics, enabling selective interactions with biological targets. The presence of the nitro group enhances electrophilicity, making it susceptible to reduction or nucleophilic attack, which can be exploited in designing prodrugs or bioconjugates. Meanwhile, the pyridine ring serves as a privileged scaffold for hydrogen bonding and metal coordination, facilitating its role as a key pharmacophore in medicinal chemistry.
In recent years, 3-(4-Methyl-3-nitrobenzoyl)pyridine has been explored as a versatile intermediate in the synthesis of bioactive molecules. Its utility extends to the development of small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. For instance, studies have demonstrated its efficacy in modulating the activity of enzymes such as kinases and proteases by acting as a competitive inhibitor or by inducing conformational changes in the target protein. The nitro group’s redox-active nature further enhances its appeal, as it can be selectively reduced under physiological conditions to yield reactive intermediates that facilitate covalent bond formation with biological macromolecules.
One of the most compelling aspects of 3-(4-Methyl-3-nitrobenzoyl)pyridine is its potential in drug design through structure-based virtual screening. Computational methods have been employed to identify novel binding pockets within protein targets, where this compound can dock effectively due to its optimized size and shape complementarity. Additionally, its ability to engage multiple residues through hydrogen bonding and hydrophobic interactions makes it an excellent candidate for developing pan-target inhibitors—compounds that simultaneously modulate several related enzymes or receptors. Such an approach holds promise for addressing complex diseases that involve multiple dysregulated pathways.
The synthetic accessibility of 3-(4-Methyl-3-nitrobenzoyl)pyridine also contributes to its widespread adoption in research settings. The compound can be readily synthesized via established organic transformations, such as Friedel-Crafts acylation followed by nitration and methylation at appropriate positions on the benzene ring. This synthetic route ensures high yield and purity, making it suitable for large-scale preparations required for preclinical studies. Moreover, modifications to its structure—such as varying substituents on the pyridine ring or introducing different functional groups—can be easily accommodated without compromising its core pharmacological properties.
Recent advancements in bioconjugation chemistry have highlighted the role of 3-(4-Methyl-3-nitrobenzoyl)pyridine as a linker molecule in antibody-drug conjugates (ADCs). Its ability to form stable amide bonds with peptides or proteins while maintaining solubility and stability under physiological conditions makes it an ideal candidate for enhancing payload delivery efficiency. Furthermore, its fluorescence properties when incorporated into probes have opened new avenues in bioimaging applications, allowing researchers to visualize cellular processes with high precision. These developments underscore the compound’s multifaceted utility beyond traditional pharmaceutical applications.
The integration of machine learning algorithms into drug discovery pipelines has further amplified the significance of 3-(4-Methyl-3-nitrobenzoyl)pyridine. Predictive models trained on large datasets have identified this compound as a high-potential scaffold for developing novel therapeutics due to its favorable physicochemical properties and known biological activities. Such computational insights have guided experimental efforts toward optimizing derivatives with enhanced potency and selectivity. This interdisciplinary approach exemplifies how modern computational tools can accelerate the identification of promising candidates like 150760-26-2, reducing both time-to-market and development costs.
In conclusion, 3-(4-Methyl-3-nitrobenzoyl)pyridine (CAS No. 150760-26-2) represents a cornerstone molecule in contemporary chemical biology research. Its unique structural features enable diverse applications across drug discovery platforms—from small-molecule inhibition to bioconjugation technologies—and its synthetic tractability ensures broad accessibility for academic and industrial researchers alike. As methodologies evolve toward more personalized medicine approaches, this compound will continue to play a pivotal role in shaping future therapeutic strategies.
150760-26-2 (3-(4-Methyl-3-nitrobenzoyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)